![molecular formula C11H11N3 B349263 (1-ethyl-1H-benzimidazol-2-yl)acetonitrile CAS No. 25184-09-2](/img/structure/B349263.png)
(1-ethyl-1H-benzimidazol-2-yl)acetonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“(1-ethyl-1H-benzimidazol-2-yl)acetonitrile” is a compound with the molecular formula C11H11N3 . It is a derivative of benzimidazole, which is a heterocyclic aromatic organic compound. This compound is a useful intermediate for the synthesis of benzisothiazole/benzimidazole derivatives with acidic groups that exhibits numerous pharmacological properties .
Synthesis Analysis
The synthesis of benzimidazole derivatives usually involves the condensation of o-phenylenediamine with formic acid or the equivalent trimethyl orthoformate . Other methods include reaction with aromatic aldehydes, aliphatic aldehydes, or cyanogen bromide in acetonitrile solution . The ring closure of the compound (o-phenylenediamine) constructs the imidazole ring .Molecular Structure Analysis
The molecular structure of “(1-ethyl-1H-benzimidazol-2-yl)acetonitrile” consists of a benzimidazole ring attached to an acetonitrile group . The benzimidazole moiety is a five-membered heterocyclic ring that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds .Chemical Reactions Analysis
Benzimidazole derivatives show a broad range of chemical and biological properties . They are known to exhibit various biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .Physical And Chemical Properties Analysis
Benzimidazole is a white or colorless solid that is highly soluble in water and other polar solvents . It shows both acidic and basic properties due to the presence of a positive charge on either of two nitrogen atoms .Scientific Research Applications
Antimicrobial Activity
Benzimidazole derivatives have been reported to exhibit antimicrobial properties . The presence of the benzimidazole moiety can contribute to the antimicrobial activity of the compound.
Anticancer Activity
Benzimidazole derivatives, including “(1-ethyl-1H-benzimidazol-2-yl)acetonitrile”, have shown potential as anticancer agents . The presence of certain substituent groups in their structures can influence their bioactivity against various cancer cell lines .
Antiviral Activity
The benzimidazole moiety has been associated with antiviral activities . This suggests that “(1-ethyl-1H-benzimidazol-2-yl)acetonitrile” could potentially be used in the development of antiviral drugs.
Antiparasitic Activity
Benzimidazole derivatives have been found to exhibit antiparasitic activity . They have been shown to be effective against parasites such as Trichinella spiralis .
Antihypertensive Activity
Benzimidazole derivatives have also been associated with antihypertensive activities . This suggests potential applications in the treatment of hypertension.
Anti-inflammatory Activity
The benzimidazole moiety has been linked to anti-inflammatory activities . This suggests that “(1-ethyl-1H-benzimidazol-2-yl)acetonitrile” could potentially be used in the development of anti-inflammatory drugs.
Use in Organic Synthesis
Acetonitrile, a component of “(1-ethyl-1H-benzimidazol-2-yl)acetonitrile”, has been widely applied in organic synthesis . It can be used as an important synthon in many types of organic reactions .
Use as Agricultural Fungicides
Benzimidazole derivatives have been used as agricultural fungicides due to their minimal environmental impact and lack of significant toxicity or side effects on crops .
Mechanism of Action
Target of Action
Benzimidazole derivatives have been extensively studied for their diverse pharmacological activities . They have shown promising results in antimicrobial, anticancer, antiviral, antiparasitic, antihypertensive, and anti-inflammatory activities .
Mode of Action
For example, some benzimidazole derivatives have been found to inhibit key enzymes or disrupt essential biochemical processes in pathogens, leading to their antimicrobial or antiparasitic effects .
Biochemical Pathways
For instance, some benzimidazole derivatives have been found to inhibit DNA synthesis or disrupt microtubule formation, affecting cell division and growth .
Pharmacokinetics
The pharmacokinetic properties of benzimidazole derivatives can vary widely depending on their specific chemical structures .
Result of Action
Benzimidazole derivatives have been found to have a variety of effects at the molecular and cellular level, such as inhibiting cell growth, inducing cell death, or disrupting key cellular processes .
Action Environment
Factors such as ph, temperature, and the presence of other substances can potentially influence the action and stability of benzimidazole derivatives .
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-(1-ethylbenzimidazol-2-yl)acetonitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11N3/c1-2-14-10-6-4-3-5-9(10)13-11(14)7-8-12/h3-6H,2,7H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LMKZNSKYLAQXJH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=CC=CC=C2N=C1CC#N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11N3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.22 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1-ethyl-1H-benzimidazol-2-yl)acetonitrile | |
CAS RN |
25184-09-2 |
Source
|
Record name | 2-(1-ethyl-1H-1,3-benzodiazol-2-yl)acetonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.